Cas no 835596-92-4 (9H-Thioxanthen-9-one, 1,4-dihydroxy-2-methyl-)

• Product name: 9H-Thioxanthen-9-one, 1,4-dihydroxy-2-methyl-
• CAS No: 835596-92-4
• MF: C₁₄H₁₀O₃S
• MW: 258.2924
• CID: 669588
• PubChem ID: 12156733

9H-Thioxanthen-9-one, 1,4-dihydroxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 9H-Thioxanthen-9-one, 1,4-dihydroxy-2-methyl-
• 1,4-dihydroxy-2-methylthioxanthen-9-one
• 835596-92-4
• DTXSID90478774

• Inchi： InChI=1S/C14H10O3S/c1-7-6-9(15)14-11(12(7)16)13(17)8-4-2-3-5-10(8)18-14/h2-6,15-16H,1H3
• InChI Key： SCXXBSMGBJKNIJ-UHFFFAOYSA-N
• SMILES： CC1=CC(=C2C(=C1O)C(=O)C3=CC=CC=C3S2)O

Computed Properties

• Exact Mass: 258.03506535g/mol
• Monoisotopic Mass: 258.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 82.8Ų